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Compound of Interest

Compound Name: 4-Amino-3-nitropyridine

Cat. No.: B158700

An In-depth Technical Guide to 4-Amino-3-
nitropyridine

This technical guide provides a comprehensive overview of 4-Amino-3-nitropyridine, a key
intermediate in the pharmaceutical industry.[1][2] It covers its chemical identity,
physicochemical properties, detailed synthesis protocols, and analytical methodologies,
tailored for researchers, scientists, and professionals in drug development.

Chemical Structure and Identification

4-Amino-3-nitropyridine is a heterocyclic compound belonging to the pyridine family. The
presence of both an amino and a nitro group on the pyridine ring makes it a versatile building
block in organic synthesis.

IUPAC Name: 3-nitropyridin-4-amine[3]
Chemical Structure:
Caption: 2D Chemical Structure of 4-Amino-3-nitropyridine.

Physicochemical and Pharmacokinetic Properties

A summary of the key quantitative data for 4-Amino-3-nitropyridine is presented below. These
properties are crucial for its handling, reaction optimization, and potential formulation
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development.

Property Value Reference(s)

Molecular Formula CsHsN3O:2 2131141511611 71

Molecular Weight 139.11 g/mol [B1I4151617118]

Appearance YeI.Iow crystalline powder or ZI41[]
solid

Melting Point 203-207 °C [1][5][9]

Boiling Point 255.04 °C (rough estimate) [11[2]

Density 1.4551 g/cm3 (rough estimate) [1112]

Water Solubility

Insoluble

[1]9]

pKa 5.02 £ 0.12 (Predicted) [1]

CAS Number 1681-37-4 314151161 7118]I9]
IUPPEELMBOPLDJ-

InChl Key [1]
UHFFFAOYSA-N
Nclccnccl--INVALID-LINK--

SMILES [5]

=0

Experimental Protocols

Detailed methodologies for the synthesis and analysis of 4-Amino-3-nitropyridine are

provided below.

Two common synthetic routes for the preparation of 4-Amino-3-nitropyridine are outlined.

Protocol 1: Nitration of 4-Aminopyridine[1][2][4][9]

This method involves the direct nitration of 4-aminopyridine using a nitrating agent in a strong

acid.

o Materials:
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Pyridin-4-amine (4-aminopyridine)
Concentrated sulfuric acid
Fuming nitric acid

Ammonia solution

Ice

Procedure:

Dissolve pyridin-4-amine (5.0 g, 50.0 mmol) in concentrated sulfuric acid (20 mL) under
ice-bath conditions (0-10 °C).

Slowly add fuming nitric acid (2.5 mL) dropwise, maintaining the temperature between 0-
10 °C.

Stir the reaction mixture at 0-10 °C for 5 hours.

Allow the mixture to warm to room temperature and then heat at 90 °C for 3 hours.
After cooling, continue stirring at room temperature overnight.

Slowly pour the reaction mixture into ice water.

Adjust the pH to 7 with ammonia solution to precipitate the product.

Collect the yellow precipitate by filtration and dry under reduced pressure.

The expected yield of 4-amino-3-nitropyridine is approximately 70% (5.1 g).[4][9]

Start: 5 5 5 5 - - -
. o 1 Add fuming HNOs Stir for 5h Heat at 90 °C Stir overnight Quench in Neutralize with NHs q End:
< i‘z:‘:’a’:g’g‘f i [ (0-10 °C) (0-10 °C) for 3h (Room Temp) ice water (pH 7) (i ) (2 4-Amino-3-nitropyridine
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Caption: Workflow for the synthesis of 4-Amino-3-nitropyridine from 4-aminopyridine.
Protocol 2: Amination of 4-Ethoxy-3-nitropyridine[4]
This alternative route involves the substitution of an ethoxy group with an amino group.
e Materials:

o 4-Ethoxy-3-nitropyridine

o Ammonium acetate

o Water

o Phosphorus pentoxide
e Procedure:

o In around bottom flask equipped with a reflux condenser and magnetic stirrer, charge 4-
ethoxy-3-nitropyridine (1.0 g, 5.95 mmol) and ammonium acetate (5.0 g, 65 mmol).

o Heat the reaction mixture in an oil bath at 120 °C until a homogeneous liquid is formed.

o Monitor the reaction progress using thin-layer chromatography (TLC) with a 10:1 ethyl
acetate:triethylamine solvent system.

o After approximately 2.5 hours, cool the reaction mixture and pour it into water.
o Collect the yellow precipitate by filtration.
o Wash the precipitate with water and dry in vacuo at 60 °C over phosphorus pentoxide.

o The expected yield of 3-nitro-4-aminopyridine is 75% (620 mg).[4]
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Caption: Workflow for the synthesis of 4-Amino-3-nitropyridine from 4-ethoxy-3-nitropyridine.

A combination of chromatographic and spectroscopic techniques is recommended for the
comprehensive analysis of 4-Amino-3-nitropyridine.

e Thin-Layer Chromatography (TLC):
o Application: To monitor reaction progress and assess purity qualitatively.
o Stationary Phase: Silica gel plates.
o Mobile Phase: A common system is 10:1 ethyl acetate:triethylamine.[4]
e High-Performance Liquid Chromatography (HPLC):

o Application: For quantitative purity assessment and impurity profiling. While a specific
method for 4-Amino-3-nitropyridine is not detailed in the provided results, a general
approach for aminopyridines can be adapted.[10][11]

o Column: A C18 reversed-phase column is a common starting point. For polar compounds
like this, Hydrophilic Interaction Liquid Chromatography (HILIC) may be considered.[11]

o Mobile Phase: A gradient of an aqueous buffer (e.g., ammonium formate) and an organic
solvent (e.g., acetonitrile or methanol).[10]

o Detection: UV detection at a wavelength where the compound has significant absorbance
(e.g., 275 nm).[10]

e Mass Spectrometry (MS):
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o Application: For structural confirmation and molecular weight determination.
o lonization: Electrospray ionization (ESI) is suitable.

o Observation: The protonated molecule [M+H]* is typically observed at m/z 140.04.[4][9]

e Gas Chromatography (GC):

o Application: For the analysis of volatile impurities and in specific contexts like air
monitoring.

o Detector: A Nitrogen-Phosphorus Detector (NPD) provides high sensitivity for nitrogen-
containing compounds.[12]
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4-Amino-3-nitropyridine
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Click to download full resolution via product page
Caption: General analytical workflow for the characterization of 4-Amino-3-nitropyridine.
Safety and Handling
4-Amino-3-nitropyridine is associated with several hazard classifications.[3][5]

e GHS Hazard Statements: H302 (Harmful if swallowed), H315 (Causes skin irritation), H319
(Causes serious eye irritation), H335 (May cause respiratory irritation).[3][5]
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o Personal Protective Equipment (PPE): Appropriate gloves, safety glasses, and a dust mask
(e.g., N95) should be worn when handling the solid material.[5]

o Storage: Keep in a dark place, under an inert atmosphere, at room temperature.[1] The
container should be kept well-closed.[8]

This guide serves as a foundational resource for professionals working with 4-Amino-3-
nitropyridine, providing essential data and methodologies to support further research and
development activities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b158700#4-amino-3-nitropyridine-chemical-structure-
and-iupac-name]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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essential and advanced chemicals, empowering Ontario, CA 91761, United States
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